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Compound of Interest

Compound Name: 1,2-Propanediol diacrylate

CAS No.: 25151-33-1

Cat. No.: B3050324

Get Quote

Executive Summary & Chemical Profile[1][2]
1,2-Propanediol diacrylate (PDO-DA) (CAS: 25151-33-1), often referred to as Propylene

Glycol Diacrylate (PGDA), is a low-viscosity, difunctional acrylate monomer. Unlike its higher

molecular weight cousin Polyethylene Glycol Diacrylate (PEGDA), PDO-DA is characterized by

a short aliphatic backbone that confers high crosslinking density, high modulus, and low

viscosity to photopolymerizable formulations.

It is primarily utilized as a reactive diluent in stereolithography (SLA), Digital Light Processing

(DLP), and Two-Photon Polymerization (2PP) to reduce resin viscosity without sacrificing cure

speed.
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Property Value / Characteristic Impact on Protocol

Molecular Weight ~184.19 g/mol
High crosslink density; brittle

cured network.

Viscosity 5–15 cP (at 25°C)
Excellent for microfluidics;

requires no solvent.

Functionality 2 (Difunctional)
Rapid gelation; subject to

vitrification.

Shrinkage High (~10–15%)
Requires oligomer blending to

mitigate warping.

Solubility Soluble in alcohols, ketones
Compatible with standard

wash solvents (IPA, EtOH).

Photopolymerization Mechanism & Kinetics
The curing of PDO-DA proceeds via free-radical chain polymerization. Due to the short

distance between acrylate groups, the reaction kinetics are governed by a rapid

autoacceleration (Gel Effect) followed by early vitrification, which can trap unreacted radicals

and monomers.

Reaction Pathway Diagram
The following diagram illustrates the kinetic pathway from photoinitiation to network formation,

highlighting the critical "Oxygen Inhibition" node which must be managed in thin-film

applications.
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Caption: Kinetic pathway of PDO-DA photopolymerization. Note the competitive inhibition by

oxygen, which requires high irradiance or inert atmosphere for surface cure.

Formulation Protocols
Protocol A: Standard UV Curing (Coatings & Thin Films)
Objective: Create a hard, solvent-resistant coating. Challenge: Overcoming oxygen inhibition to

prevent "tacky" surfaces.

Reagents:

Monomer: PDO-DA (95-98 wt%)

Photoinitiator: 2-Hydroxy-2-methylpropiophenone (e.g., Darocur 1173) or TPO (for thicker

sections). Concentration: 2-5 wt%.

Step-by-Step:

Mixing: Add photoinitiator to PDO-DA. Sonicate for 5 mins at room temperature. Note: TPO

requires amber vials to prevent premature curing.

Application: Spin-coat or bar-coat onto substrate (glass/silicon).

Inerting (Critical): Place sample in a nitrogen-purged chamber OR cover with a PET release

film to exclude oxygen.

Exposure: Irradiate with UV LED (365 nm or 405 nm).

Intensity: >50 mW/cm²

Dose: 500–1000 mJ/cm²

Post-Cure: Thermal anneal at 60°C for 1 hour to drive conversion of trapped double bonds.

Protocol B: High-Resolution 3D Printing (SLA / DLP /
2PP)
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Objective: Fabricate microfluidic channels or scaffolds. Challenge: Controlling cure depth (z-

resolution) and viscosity.

Formulation Table:

Component Role
Concentration
(wt%)

Notes

PDO-DA Reactive Diluent 20–50%
Reduces viscosity;
increases
hardness.

Urethane Acrylate Base Oligomer 40–70%
Provides toughness;

reduces shrinkage.

TPO / BAPO Photoinitiator 0.5–2.0%
High absorption at

385/405 nm.

| Sudan I / OB+ | Photoabsorber | 0.01–0.1% | Limits light penetration for z-resolution. |

Workflow:

Resin Prep: Mix oligomer and PDO-DA first to homogenize viscosity. Add initiator/absorber

last.

Printing Parameters (DLP):

Layer Height: 25–50 µm

Exposure Time: 1.5–3.0 seconds (highly dependent on absorber concentration).

Lift Speed: Slow (due to brittle nature of green parts).

Two-Photon Polymerization (2PP) Note: For sub-micron fabrication, PDO-DA is an excellent

solvent-free resin. Use Irgacure 2959 or TPO-L as initiators. Writing speeds of 1–10 mm/s

are typical at laser powers of 10–50 mW (approx. values for 780 nm fs-laser).
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Critical Warning: While polymerized acrylates can be biocompatible, monomeric PDO-DA is a

potent skin sensitizer and cytotoxic agent. It is classified as a skin irritant (H315) and sensitizer

(H317).

Cytotoxicity Management
Unlike PEGDA (Mw > 700), which is often cytocompatible, low-MW PDO-DA can penetrate cell

membranes.

Unreacted Monomer: The primary source of toxicity.

Leachables: Short chains that diffuse out of the network over time.

Safety & Post-Processing Workflow
To render PDO-DA parts suitable for biological contact (e.g., microfluidic chips), a rigorous

extraction protocol is mandatory.
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1. Green Part Removal
(Uncured Surface)

2. Primary Wash
(IPA/Ethanol, 5 min sonic)

3. Secondary Wash
(Fresh Solvent, 10 min)

4. UV Post-Cure
(Broadband, 30 min)

5. Leachable Extraction
(PBS/Water soak, 24h, 37°C)

 Essential for Bio-Apps

Biocompatible Device
(Ready for Assay)

Click to download full resolution via product page

Caption: Mandatory post-processing workflow to remove cytotoxic monomers and leachables

before biological application.

Validation Step: For drug delivery or cell culture applications, perform a Solvent Extraction Test

(ISO 10993-12) followed by an MTT or Live/Dead assay to confirm no cytotoxic leachables

remain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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